4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one
Cat. No. B8320081
M. Wt: 368.5 g/mol
InChI Key: NIYHOWRUZNKWDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05840751
Procedure details
The title compound was prepared as described in General Method 6 from 1.5 mmol of 3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one (prepared in example CCC), 1.6 mmol of benzenethiol, and 1.6 mmol of piperidine in 20 mL of dichloromethane. The crude product was chromatographed on silica gel, eluting first with chloroform and then with 5% methanol in chloroform, to give the title compound, (m.p. 154°-155° C.). 1H NMR (DMSO-d6) δ 0.80 (m, 6 H), 0.97 (m, 1 H), 1.16 (m, 2 H), 1.42 (m, 1 H), 1.91 (m, 2 H), 3.40 (2 H+H2O), 6.45 (m, 2 H), 6.93 (m, 3 H), 7.37 (m, 5 H).
Name
3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one
Quantity
1.5 mmol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:3](=[O:20])[O:4][C:5]([CH2:15][CH2:16][CH:17]([CH3:19])[CH3:18])([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[CH2:6][C:7]=1[OH:8].[C:21]1([SH:27])[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1.N1CCCCC1>ClCCl>[OH:8][C:7]1[CH2:6][C:5]([CH2:15][CH2:16][CH:17]([CH3:19])[CH3:18])([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[O:4][C:3](=[O:20])[C:2]=1[S:27][C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1
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Inputs
Step One
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Name
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3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one
|
|
Quantity
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1.5 mmol
|
|
Type
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reactant
|
|
Smiles
|
BrC=1C(OC(CC1O)(C1=CC=CC=C1)CCC(C)C)=O
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Step Two
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Name
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|
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Quantity
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1.6 mmol
|
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Type
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reactant
|
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Smiles
|
C1(=CC=CC=C1)S
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Step Three
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Name
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|
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Quantity
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1.6 mmol
|
|
Type
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reactant
|
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Smiles
|
N1CCCCC1
|
Step Four
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Name
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|
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Quantity
|
20 mL
|
|
Type
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solvent
|
|
Smiles
|
ClCCl
|
Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The title compound was prepared
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude product was chromatographed on silica gel
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WASH
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Type
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WASH
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Details
|
eluting first with chloroform
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
OC1=C(C(OC(C1)(C1=CC=CC=C1)CCC(C)C)=O)SC1=CC=CC=C1
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
